Cas no 1808572-86-2 (3-[(4-Cyanophenyl)methyl]-3-methyl-1-[4-(2-oxoazetidin-1-yl)phenyl]urea)

• Product Name: 3-[(4-Cyanophenyl)methyl]-3-methyl-1-[4-(2-oxoazetidin-1-yl)phenyl]urea
• CAS No: 1808572-86-2
• MF: C₁₉H₁₈N₄O₂
• MW: 334.371823787689
• CID: 6366239
• PubChem ID: 100705991
• Update Time: 2025-05-24

3-[(4-Cyanophenyl)methyl]-3-methyl-1-[4-(2-oxoazetidin-1-yl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• EN300-26581052
• 1808572-86-2
• Z1991606538
• 1-[(4-cyanophenyl)methyl]-1-methyl-3-[4-(2-oxoazetidin-1-yl)phenyl]urea
• 3-[(4-cyanophenyl)methyl]-3-methyl-1-[4-(2-oxoazetidin-1-yl)phenyl]urea
• AKOS033719199
• 3-[(4-Cyanophenyl)methyl]-3-methyl-1-[4-(2-oxoazetidin-1-yl)phenyl]urea

• Inchi： 1S/C19H18N4O2/c1-22(13-15-4-2-14(12-20)3-5-15)19(25)21-16-6-8-17(9-7-16)23-11-10-18(23)24/h2-9H,10-11,13H2,1H3,(H,21,25)
• InChI Key： MLFCKNCSJOZIKT-UHFFFAOYSA-N
• SMILES： O=C1CCN1C1C=CC(=CC=1)NC(N(C)CC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 334.14297583g/mol
• Monoisotopic Mass: 334.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 3-[(4-Cyanophenyl)methyl]-3-methyl-1-[4-(2-oxoazetidin-1-yl)phenyl]urea

3-[(4-Cyanophenyl)methyl]-3-methyl-1-[4-(2-oxoazetidin-1-yl)phenyl]urea: A Comprehensive Overview

3-[(4-Cyanophenyl)methyl]-3-methyl-1-[4-(2-oxoazetidin-1-yl)phenyl]urea, also known by its CAS number 1808572-86-2, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a urea backbone, which serves as a central scaffold connecting two distinct aromatic systems. The first aromatic system is a 4-cyanophenyl group, while the second is a 4-(2-oxoazetidin-1-yl)phenyl group. The presence of these groups introduces both electronic and steric effects, which are critical for its biological activity. The urea moiety is known for its ability to form hydrogen bonds, making it an excellent candidate for drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance yield but also reduce reaction time, making the compound more accessible for large-scale studies.

The biological activity of 3-[(4-Cyanophenyl)methyl]-3-methyl-1-[4-(2-oxoazetidin-1-yl)phenyl]urea has been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be beneficial in treating chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to modulate key signaling pathways involved in cancer progression has been reported in recent studies.

In terms of pharmacokinetics, the compound demonstrates favorable absorption and bioavailability profiles. This makes it an attractive candidate for oral administration, a critical factor in drug development. However, further studies are required to fully understand its metabolic pathways and potential toxicity profiles.

The structural versatility of this compound allows for extensive modification, enabling researchers to explore its potential in diverse therapeutic areas. For instance, modifications to the cyanophenyl group or the oxoazetidine ring could lead to derivatives with enhanced potency or selectivity. Such modifications are currently being investigated in academic and industrial settings.

In conclusion, 3-[(4-Cyanophenyl)methyl]-3-methyl-1-[4-(2-oxoazetidin-1-yl)phenyl]urea represents a promising lead compound with significant potential in drug discovery. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in addressing unmet medical needs. As research continues to uncover its full potential, this compound is likely to play a pivotal role in the development of novel therapeutics.